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Compound of Interest

Compound Name: Isopentyl isobutyrate-d7

Cat. No.: B12363969

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Isopentyl
isobutyrate-d7, a deuterated analog of isopentyl isobutyrate. While a specific Safety Data
Sheet (SDS) for the d7 variant is available upon request from suppliers like MedChemExpress,
this document compiles and extrapolates from the available safety information for the parent
compound, Isopentyl isobutyrate, to provide a robust safety profile.[1] The toxicological
properties of the deuterated form are not expected to differ significantly from the parent
compound under standard laboratory conditions. This guide is intended to support risk
assessment and the implementation of safe handling procedures in a research and
development setting.

Physicochemical and Hazard Identification

Isopentyl isobutyrate is classified as a flammable liquid and vapor.[2][3][4] Understanding its
physical and chemical properties is fundamental to its safe handling and storage.

Table 1: Physicochemical Data of Isopentyl isobutyrate
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Property Value Source
Physical State Liquid [2][3]
Appearance Colorless [2][3]
Molecular Formula C9H1802 [3]

Boiling Point/Range

162 °C/323.6 °F

[2](3]

Flash Point 56 °C / 132.8 °F [2][3]
Specific Gravity 0.857 g/cm?3 [2]
- Stable under normal
Stability N [2]
conditions.
Table 2: Hazard Classification
Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3

vapour[4]

Exposure Controls and Personal Protection

Establishing a safe laboratory environment when handling Isopentyl isobutyrate-d7 requires

adherence to standard exposure control measures and the use of appropriate personal

protective equipment (PPE).

Table 3: Exposure Control and Personal Protection Measures
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Control Parameter Recommendation

) ) Ensure adequate ventilation. Use explosion-
Engineering Controls _ o _
proof electrical/ventilating/lighting equipment.[2]

) Wear safety glasses with side-shields or
Eye/Face Protection )
chemical goggles.

Wear protective gloves (e.g., Nitrile rubber) and

Skin Protection
a lab coat.[3]

Not required under normal conditions with
Respiratory Protection adequate ventilation. If vapors are expected to
be high, use a NIOSH-approved respirator.

Handle in accordance with good industrial
Hygiene Measures hygiene and safety practice. Wash hands before
breaks and at the end of the workday.

Below is a logical workflow for selecting the appropriate personal protective equipment when
handling Isopentyl isobutyrate-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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